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Compound of Interest

Compound Name: Yttrium carbide (YC2)

Cat. No.: B081715

Essential Safety and Handling Guide for Yttrium
Carbide (YC2)

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling Yttrium Carbide (YC2) in a laboratory setting. Adherence to these guidelines is
essential for ensuring the safety of all personnel.

Yttrium carbide is a reactive, air-sensitive, and flammable solid. It is known to be an irritant and
reacts with water, potentially liberating flammable gases.[1][2][3][4] Proper handling is critical to
prevent injury and property damage.

Key Properties and Exposure Limits

A summary of important quantitative data for Yttrium Carbide is provided below.
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Property Value Source

Molecular Weight 112.93 g/mol [11[5]16]
Yellow odorless pieces or

Appearance [1]
powder

Reactivity Decomposes in water [1]

Permissible Exposure Limit

(PEL) 1.0 mg/m3 (as Y) [1]

Threshold Limit Value (TLV) 1.0 mg/m3 (asY) [1][7]

) UN3178, Hazard Class 4.1
Transport Information ) [4]
(Flammable Solid)

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Yttrium Carbide to protect
against inhalation, skin/eye contact, and fire hazards.

Respiratory Protection

Due to the risk of inhaling airborne particles, robust respiratory protection is required.

o Standard Operations: For handling small quantities in a well-ventilated area or fume hood, a
NIOSH-approved air-purifying respirator with N95, R95, or P95 filters is the minimum
requirement.[7] For higher concentrations, powered air-purifying respirators (PAPR) or
supplied-air respirators should be used.[7]

» Firefighting/Large Spills: A full-face, self-contained breathing apparatus (SCBA) is essential.
[21[3]1[5]

Eye and Face Protection

o Safety Glasses: ANSI Z87.1-compliant safety glasses with side shields are the minimum
requirement.[8]
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e Goggles & Face Shield: For operations with a higher risk of splashes or dust generation,
chemical splash goggles and a full-face shield must be worn over safety glasses.[9]

Skin and Body Protection

e Gloves: Use chemical-resistant gloves (e.qg., nitrile) for incidental contact. For extended
handling or direct contact, consider double-gloving or using heavier-duty gloves.[10] Fire-
resistant gloves (e.g., leather or Kevlar) may be worn underneath for added protection
against fire.[11]

o Lab Coat: A fire-resistant lab coat (e.g., Nomex) is required.[11] Standard cotton or polyester
lab coats are not suitable due to flammability risks.

» Body Protection: For larger-scale operations, chemical-resistant aprons or coveralls should
be worn.[8] Ensure clothing is long-sleeved and pants cover the ankles.

Emergency Equipment

» An emergency shower and eyewash station must be immediately accessible in the work
area.[12]

o AClass D dry powder fire extinguisher must be available for flammable metal fires. Do not
use water, carbon dioxide, or foam extinguishers.[2][3]

Operational Plan: Safe Handling Protocol

Handling Yttrium Carbide requires meticulous planning and execution, preferably within an inert
atmosphere glovebox. If a glovebox is unavailable, work must be conducted in a fume hood
with inert gas blanketing (e.g., using Schlenk line techniques).[11]

Step 1: Preparation and Pre-Handling Checks

» Area Preparation: Designate a specific work area. Ensure the fume hood or glovebox is
clean and free of incompatible materials, especially water and oxidizers.[7][11]

 Inert Atmosphere: If using a glovebox, ensure oxygen and moisture levels are within
acceptable limits. If using a fume hood, have a source of dry, inert gas (Argon or Nitrogen)
ready.
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» PPE Donning: Put on all required PPE as described above.

o Equipment Assembly: Gather all necessary non-sparking tools, glassware (oven-dried), and
containers for waste.[2][3]

Step 2: Weighing and Transfer

« Inert Transfer: Transfer the YC2 container into the glovebox or an inert-gas-flushed bag
within the fume hood.

» Weighing: Weigh the required amount of YC: into a pre-tared, dry container.

o Container Sealing: Tightly seal the primary container of YC2 before removing it from the inert
atmosphere.

o Cleanup: Carefully clean any residual dust from the weighing area using a dry cloth or brush
under inert conditions.

Step 3: Use in Experimentation

» Addition: Add the weighed YC: to the reaction vessel under a positive pressure of inert gas.

¢ Reaction Monitoring: Monitor the reaction for any signs of exothermic activity or gas
evolution.

¢ Post-Reaction: Once the reaction is complete, any unreacted YC2 must be quenched safely
before workup.

Disposal Plan: Waste Management and
Decontamination

All Yttrium Carbide waste is considered hazardous and must be disposed of accordingly.[12]

Step 1: Quenching of Reactive Residues

e Inert Dilution: Dilute the reaction mixture containing residual YCz with a high-boiling, non-
reactive solvent (e.g., toluene or hexanes) under an inert atmosphere.
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o Slow Addition of Quenching Agent: Cool the mixture in an ice bath. Slowly and carefully add
a proton source, such as isopropanol, dropwise while stirring. Be prepared for gas evolution
(acetylene).

o Final Quench: After the initial reaction subsides, slowly add ethanol, followed by a cautious
dropwise addition of water to ensure all reactive material is consumed.

Step 2: Waste Collection and Storage

e Segregation: Collect all YC2-contaminated waste (including gloves, wipes, and empty
containers) in a dedicated, clearly labeled hazardous waste container.

o Container Sealing: The waste container must be sealed, leak-proof, and fire-resistant.[13]

o Storage: Store the waste container in a designated, well-ventilated area away from
incompatible materials, pending pickup by environmental health and safety personnel.

Step 3: Decontamination of Equipment

« Initial Rinse: Rinse all contaminated glassware and equipment with a non-reactive solvent
(e.g., toluene) to remove bulk residue. Collect this rinse as hazardous waste.

o Deactivation: Carefully rinse the equipment with isopropanol, followed by ethanol and then
water, as described in the quenching procedure.

e Final Cleaning: Once deactivated, equipment can be cleaned using standard laboratory
procedures.

Emergency Response Plan
Immediate and appropriate action is critical in an emergency involving Yttrium Carbide.
o Skin Contact: Immediately brush off any solid material, then flush the affected area with

copious amounts of water for at least 15 minutes while removing contaminated clothing.
Seek medical attention.[2][3]

o Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[2][3]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2][3][9]

o Spill: Evacuate the area. Wearing full PPE, cover the spill with a dry, non-reactive absorbent
(like sand or Class D extinguisher powder). Using non-sparking tools, carefully sweep the
material into a sealed container for hazardous waste disposal.[2][3] Do not use water.

e Fire: Use a Class D dry powder fire extinguisher. DO NOT USE WATER, FOAM, OR
CARBON DIOXIDE.[2][3] Evacuate the area and call emergency services.

Workflow for Handling Yttrium Carbide

Caption: Workflow for the safe handling of Yttrium Carbide from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Yttrium
carbide (YC2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081715#personal-protective-equipment-for-handling-
yttrium-carbide-yc2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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